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Introduction
2'-Hydroxypropiophenone, an aromatic ketone with the chemical formula C₉H₁₀O₂, is a

significant building block in organic synthesis, particularly valued in the pharmaceutical and fine

chemical industries. Its structure, featuring a hydroxyl group ortho to a propionyl group on a

benzene ring, imparts unique reactivity that makes it a versatile precursor for a variety of more

complex molecules. This technical guide provides a comprehensive overview of the historical

development and key synthetic methodologies for 2'-Hydroxypropiophenone, complete with

detailed experimental protocols, comparative data, and mechanistic diagrams to support

researchers and professionals in its application and synthesis.

Historical Perspective
The history of 2'-Hydroxypropiophenone is intrinsically linked to the development of synthetic

reactions for the preparation of ortho-hydroxyaryl ketones. While a singular moment of

"discovery" for the compound itself is not well-documented, its synthesis and study emerged

from the broader exploration of aromatic chemistry in the late 19th and early 20th centuries.

The most pivotal historical method for its synthesis is the Fries rearrangement, a reaction

named after the German chemist Karl Theophil Fries, who first reported it in 1908.[1][2] This

reaction provided a reliable means to convert phenolic esters into hydroxyaryl ketones, thereby

paving the way for the systematic synthesis and investigation of compounds like 2'-
Hydroxypropiophenone. Another classical and historically significant method is the Friedel-
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Crafts acylation, a cornerstone of aromatic chemistry developed by Charles Friedel and James

Crafts in 1877.

Core Synthetic Methodologies
The synthesis of 2'-Hydroxypropiophenone can be achieved through several key pathways.

The most prominent and historically important methods are the Fries Rearrangement and the

Friedel-Crafts Acylation. Other notable methods include the oxidation of 2-(1-

hydroxypropyl)phenol and the demethylation of 2-propionylanisole.

Fries Rearrangement of Phenyl Propionate
The Fries rearrangement is a classic and widely used method for the synthesis of 2'-
Hydroxypropiophenone. It involves the rearrangement of an aryl ester, in this case, phenyl

propionate, to a mixture of ortho- and para-hydroxyaryl ketones in the presence of a Lewis acid

catalyst, most commonly aluminum chloride (AlCl₃).[3] The regioselectivity of the reaction is

highly dependent on the reaction conditions, with higher temperatures generally favoring the

formation of the ortho isomer (2'-Hydroxypropiophenone).[3]

Reaction Scheme:
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Phenyl Propionate

Acylium Ion Intermediate

 + Lewis Acid

Lewis Acid (AlCl₃)

Aromatic Ring Attack (ortho/para)

2'-Hydroxypropiophenone + 4'-Hydroxypropiophenone

 Hydrolysis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reagent Addition

Reaction Monitoring (TLC)

Workup (Quenching, Extraction)

Drying and Solvent Removal

Purification (Distillation/Chromatography)

Characterization (NMR, IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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